Cas no 545386-91-2 ((2R)-Hydroxy(mesityl)acetonitrile)

(2R)-Hydroxy(mesityl)acetonitrile structure
545386-91-2 structure
Product Name:(2R)-Hydroxy(mesityl)acetonitrile
CAS No:545386-91-2
MF:C11H13NO
MW:175.227022886276
CID:941836
Update Time:2023-08-02

(2R)-Hydroxy(mesityl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, -alpha--hydroxy-2,4,6-trimethyl-, (-alpha-R)- (9CI)
    • (2R)-Hydroxy(mesityl)acetonitrile
    • Inchi: 1S/C11H13NO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5,10,13H,1-3H3/t10-/m0/s1
    • InChI Key: OJPHNKJOROJNHL-JTQLQIEISA-N
    • SMILES: O[C@@H](C#N)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Topological Polar Surface Area: 44
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